Cas no 1197796-77-2 (4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride)

• Product Name: 4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride
• CAS No: 1197796-77-2
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 4576943
• Update Time: 2025-10-29

4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(cyclopropylamino)methyl]-2-methoxyphenol hydrochloride
• 4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride

• Inchi： 1S/C11H15NO2.ClH/c1-14-11-6-8(2-5-10(11)13)7-12-9-3-4-9;/h2,5-6,9,12-13H,3-4,7H2,1H3;1H
• InChI Key： IUVLUGSNVUOHRQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CNC2CC2)C=C1OC.[H]Cl

Additional information on 4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride

Introduction to 4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride (CAS No. 1197796-77-2)

4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride, also known by its CAS number 1197796-77-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylamino group, a methoxy substituent, and a phenolic hydroxyl group, all of which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride is particularly noteworthy due to its combination of aromatic and aliphatic functionalities. The cyclopropylamino group provides the compound with unique electronic and steric properties, while the methoxy substituent enhances its lipophilicity and metabolic stability. The phenolic hydroxyl group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride. One of the key areas of interest is its role as a potential lead compound for the development of new drugs targeting neurological disorders. Studies have shown that this compound exhibits significant activity in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that it may have potential applications in the treatment of conditions such as depression, anxiety, and Parkinson's disease.

Another promising area of research involves the use of 4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, preliminary toxicology studies have indicated that this compound has a low toxicity profile, further supporting its potential for clinical development.

In the context of drug discovery and development, 4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride has been used as a starting point for structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers have been able to optimize its potency and selectivity for specific therapeutic targets. These efforts have led to the identification of several promising analogs with enhanced biological activities and improved pharmacological properties.

The synthesis of 4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and esterification steps. Advances in synthetic chemistry have made it possible to produce this compound on both laboratory and industrial scales with high efficiency and reproducibility.

In conclusion, 4-(Cyclopropylamino)methyl-2-methoxyphenol Hydrochloride (CAS No. 1197796-77-2) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to the advancement of drug discovery and development in the field.